Cas no 181517-09-9 (1,1'-Carbonyldiimidazole-13C)

• Product Name: 1,1'-Carbonyldiimidazole-13C
• CAS No: 181517-09-9
• MF: C₇H₆N₄O
• MW: 163.14139509201
• CID: 1063895
• PubChem ID: 71314513
• Update Time: 2025-04-20

1,1'-Carbonyldiimidazole-13C Chemical and Physical Properties

Names and Identifiers

• 1,1'-Carbonyldiimidazole-13C
• di(imidazol-1-yl)methanone
• di-1H-IMidazol-1-yl-Methanone-13C
• 1,1'-(Carbonyl-13C)bis-1H-iMidazole
• DTXSID20747288
• Di(imidazol-1-yl)(113C)methanone
• 181517-09-9
• di-1H-Imidazol-1-yl-methanone-13C; 1,1'-(Carbonyl-13C)bis-1H-imidazole; Methanone-13C, di-1H-imidazol-1-yl- (ACI); 1H-Imidazole, 1,1?-(carbonyl-13C)bis- (9CI); Di-1H-imidazol-1-ylmethanone-13C (ACI)
• Di(1H-imidazol-1-yl)methanone-13C
• 1,1'-Carbonyl-13C-diimidazole, 99 atom % 13C, 98% (CP)
• 1,1/'-CarbonyldiiMidazole-13C
• 1,1'-Carbonyldiimidazole-13C (>90%)
• starbld0017023
• Di(1H-imidazol-1-yl)(~13~C)methanone

• Inchi： 1S/C7H6N4O/c12-7(10-3-1-8-5-10)11-4-2-9-6-11/h1-6H/i7+1
• InChI Key： PFKFTWBEEFSNDU-CDYZYAPPSA-N
• SMILES： O=[13C](N1C=NC=C1)N1C=NC=C1

Computed Properties

• Exact Mass: 163.05800
• Monoisotopic Mass: 163.05751566g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• PSA: 52.71000
• LogP: 0.59600